Cas no 1260591-53-4 ((S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
• CAS No: 1260591-53-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD15474911
• CID: 4774237
• Update Time: 2025-05-21

(S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-AMINO-2,3-DIHYDRO-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• SB32318
• tert-Butyl (S)-3-aminoindoline-1-carboxylate
• tert-butyl (3S)-3-amino-2,3-dihydro-1H-indole-1-carboxylate
• (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester

• MDL： MFCD15474911
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-8-10(14)9-6-4-5-7-11(9)15/h4-7,10H,8,14H2,1-3H3/t10-/m1/s1
• InChI Key： ZYMMFTVNDRHTLJ-SNVBAGLBSA-N
• SMILES： O(C(N1C2C=CC=CC=2[C@@H](C1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester

Compound CAS No. 1260591-53-4: (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester

The compound CAS No. 1260591-53-4, known as (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of amino indole derivatives, which have garnered considerable attention due to their potential in various therapeutic applications. The tert-butyl ester group attached to the indole ring plays a crucial role in modulating the compound's pharmacokinetic properties, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester in the development of novel drugs targeting neurodegenerative diseases. The amino group at position 3 of the indole ring is a key functional group that facilitates interactions with biological targets, such as enzymes and receptors. Researchers have demonstrated that this compound exhibits promising activity in inhibiting key enzymes associated with Alzheimer's disease, making it a potential candidate for further preclinical studies.

The synthesis of (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. The use of chiral catalysts has enabled the selective formation of the (S)-enantiomer, which is critical for achieving the desired biological activity. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

In addition to its therapeutic potential, CAS No. 1260591-53-4 has been explored as a building block in the construction of complex molecular architectures. Its versatility as an intermediate allows chemists to incorporate diverse functional groups, enabling the creation of libraries of compounds for high-throughput screening. This has significantly accelerated drug discovery efforts in academia and industry alike.

Recent advancements in computational chemistry have further enhanced our understanding of (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester's properties. Molecular docking studies have revealed that the compound exhibits favorable binding affinities to several G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. These findings underscore its potential as a lead compound for developing drugs targeting GPCR-mediated diseases.

Moreover, the tert-butyl ester group has been shown to influence the compound's solubility and stability, which are critical factors for its pharmacokinetic profile. Researchers have optimized formulations to enhance its bioavailability, ensuring that it can effectively reach target tissues in vivo. These optimizations have brought CAS No. 1260591-53-4 closer to clinical testing phases.

In conclusion, (S)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester represents a promising molecule with wide-ranging applications in drug discovery and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative therapeutic agents. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.